92-79-5

3-Hydroxy-4'-methoxy-2-naphthanilide

Usually In Stock

• CAS RN:
• 92-79-5

• Formula:
• C18H15NO3

• InChI:
• InChI=1S/C18H15NO3/c1-22-15-8-6-14(7-9-15)19-18(21)16-10-12-4-2-3-5-13(12)11-17(16)20/h2-11,20H,1H3,(H,19,21)

• InChIKey:
• UIXFPIHXQQZAGX-UHFFFAOYSA-N

• 3-Hydroxy-4'-methoxy-2-naphthanilide is a useful research compound. Its molecular formula is C18H15NO3 and its molecular weight is 293.3 g/mol. The purity is usually 95%.

Megastigmatrienone A

Usually In Stock

• CAS RN:
• 5492-79-5

• Formula:
• C13H18O

• InChI:
• InChI=1S/C13H18O/c1-5-6-7-12-10(2)8-11(14)9-13(12,3)4/h5-8H,9H2,1-4H3/b6-5+,12-7+

• InChIKey:
• CBQXHTWJSZXYSK-DVIJZSFDSA-N

• Megastigmatrienone A is a natural product found in Nelumbo nucifera with data available.

N,N-dimethyl-4-(piperazin-1-ylmethyl)aniline

In Stock

• CAS RN:
• 89292-79-5

• Formula:
• C13H21N3

• InChI:
• InChI=1S/C13H21N3/c1-15(2)13-5-3-12(4-6-13)11-16-9-7-14-8-10-16/h3-6,14H,7-11H2,1-2H3

• InChIKey:
• WBSHKPALUOHZAK-UHFFFAOYSA-N

• N,N-dimethyl-4-(piperazin-1-ylmethyl)aniline is a useful research compound. Its molecular formula is C13H21N3 and its molecular weight is 219.33 g/mol. The purity is usually 95%.

2-phenyl-7H-benzo[de]anthracen-7-one

• CAS RN:
• 18792-79-5

• Formula:
• C23H14O

• InChI:
• InChI=1S/C23H14O/c24-23-19-11-5-4-10-18(19)21-14-17(15-7-2-1-3-8-15)13-16-9-6-12-20(23)22(16)21/h1-14H

• InChIKey:
• LVIKXMBHPSWRNJ-UHFFFAOYSA-N

• 2-phenyl-7H-benzo[de]anthracen-7-one, also known as 2-phenyl-7H-benzo[de]anthracen-7-one, is a useful research compound. Its molecular formula is C23H14O and its molecular weight is 306.4 g/mol. The purity is usually 95%.

Tert-butyl 2-but-3-ynoxyacetate

In Stock

• CAS RN:
• 157992-79-5

• Formula:
• C10H16O3

• InChI:
• InChI=1S/C10H16O3/c1-5-6-7-12-8-9(11)13-10(2,3)4/h1H,6-8H2,2-4H3

• InChIKey:
• FZPJSKHIKPHCQG-UHFFFAOYSA-N

• Tert-butyl 2-but-3-ynoxyacetate is a useful research compound. Its molecular formula is C10H16O3 and its molecular weight is 184.235. The purity is usually 95%.

3-[(2,5-dichlorophenyl)sulfamoyl]benzoic Acid

In Stock

• CAS RN:
• 327092-79-5

• Formula:
• C13H9Cl2NO4S

• InChI:
• InChI=1S/C13H9Cl2NO4S/c14-9-4-5-11(15)12(7-9)16-21(19,20)10-3-1-2-8(6-10)13(17)18/h1-7,16H,(H,17,18)

• InChIKey:
• FAZWJWDFXYVIJW-UHFFFAOYSA-N

• 3-[(2,5-dichlorophenyl)sulfamoyl]benzoic Acid is a useful research compound. Its molecular formula is C13H9Cl2NO4S and its molecular weight is 346.18. The purity is usually 95%.

2-{[(2-Bromoethyl)amino]methyl}cyclohexanone hydrobromide

In Stock

• CAS RN:
• 479192-79-5

• Formula:
• C9H17Br2NO

• InChI:
• InChI=1S/C9H16BrNO.BrH/c10-5-6-11-7-8-3-1-2-4-9(8)12;/h8,11H,1-7H2;1H

• InChIKey:
• ZRXKWVCCYWAYGJ-UHFFFAOYSA-N

• 2-{[(2-Bromoethyl)amino]methyl}cyclohexanone hydrobromide is a useful research compound. Its molecular formula is C9H17Br2NO and its molecular weight is 315.049. The purity is usually 95%.

5-phenyldihydropyrimidine-2,4(1H,3H)-dione

In Stock

• CAS RN:
• 652992-79-5

• Formula:
• C10H10N2O2

• InChI:
• InChI=1S/C10H10N2O2/c13-9-8(6-11-10(14)12-9)7-4-2-1-3-5-7/h1-5,8H,6H2,(H2,11,12,13,14)

• InChIKey:
• VGXZFNLCZWMMFI-UHFFFAOYSA-N

• 5-phenyldihydropyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C10H10N2O2 and its molecular weight is 190.20. The purity is usually 95%.

(2Z,4E)-2-cyano-N-cyclopropyl-5-phenylpenta-2,4-dienamide

In Stock

• CAS RN:
• 885292-79-5

• Formula:
• C15H14N2O

• InChI:
• InChI=1S/C15H14N2O/c16-11-13(15(18)17-14-9-10-14)8-4-7-12-5-2-1-3-6-12/h1-8,14H,9-10H2,(H,17,18)/b7-4+,13-8-

• InChIKey:
• BQOMGPOCYALQEE-UHFFFAOYSA-N

• (2Z,4E)-2-cyano-N-cyclopropyl-5-phenylpenta-2,4-dienamide is a useful research compound. Its molecular formula is C15H14N2O and its molecular weight is 238.29. The purity is usually 95%.

Ethyl 5-(2,5-dimethylphenyl)-5-oxovalerate

In Stock

• CAS RN:
• 898792-79-5

• Formula:
• C15H20O3

• InChI:
• InChI=1S/C15H20O3/c1-4-18-15(17)7-5-6-14(16)13-10-11(2)8-9-12(13)3/h8-10H,4-7H2,1-3H3

• InChIKey:
• CZYWXUGSOHJFKT-UHFFFAOYSA-N

• Ethyl 5-(2,5-dimethylphenyl)-5-oxovalerate is a useful research compound. Its molecular formula is C15H20O3 and its molecular weight is 248.32 g/mol. The purity is usually 95%.

4-Acetylpyridine oxime

In Stock

• CAS RN:
• 107492-79-5

• Formula:
• C7H8N2O

• InChI:
• InChI=1S/C7H8N2O/c1-6(9-10)7-2-4-8-5-3-7/h2-5,10H,1H3/b9-6-

• InChIKey:
• GROZUESHXQOJFW-UHFFFAOYSA-N

• 4-Acetylpyridine oxime, also known as 4-Acetylpyridine oxime, is a useful research compound. Its molecular formula is C7H8N2O and its molecular weight is 136.15 g/mol. The purity is usually 95%.

Boc-L-allysine ethylene acetal

In Stock

• CAS RN:
• 1234692-79-5

• Formula:
• C13H23NO6

• InChI:
• InChI=1S/C13H23NO6/c1-13(2,3)20-12(17)14-9(11(15)16)5-4-6-10-18-7-8-19-10/h9-10H,4-8H2,1-3H3,(H,14,17)(H,15,16)/t9-/m0/s1

• InChIKey:
• HBTJAOCCHPCKAT-VIFPVBQESA-N

• Boc-L-allysine ethylene acetal is a useful research compound. Its molecular formula is C13H23NO6 and its molecular weight is 289.32. The purity is usually 95%.

N-(2-hydroxy-2-(1-methylindolin-5-yl)ethyl)-4-methoxy-2-methylbenzenesulfonamide

In Stock

• CAS RN:
• 1705392-79-5

• Formula:
• C19H24N2O4S

• InChI:
• InChI=1S/C19H24N2O4S/c1-13-10-16(25-3)5-7-19(13)26(23,24)20-12-18(22)15-4-6-17-14(11-15)8-9-21(17)2/h4-7,10-11,18,20,22H,8-9,12H2,1-3H3

• InChIKey:
• MHHXOEJXUPQNRU-UHFFFAOYSA-N

• N-(2-hydroxy-2-(1-methylindolin-5-yl)ethyl)-4-methoxy-2-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C19H24N2O4S and its molecular weight is 376.47. The purity is usually 95%.

N-(tert-butyl)-3-(isobutylsulfonyl)azetidine-1-carboxamide

In Stock

• CAS RN:
• 1797692-79-5

• Formula:
• C12H24N2O3S

• InChI:
• InChI=1S/C12H24N2O3S/c1-9(2)8-18(16,17)10-6-14(7-10)11(15)13-12(3,4)5/h9-10H,6-8H2,1-5H3,(H,13,15)

• InChIKey:
• FJIVHAJYMVFHPQ-UHFFFAOYSA-N

• N-(tert-butyl)-3-(isobutylsulfonyl)azetidine-1-carboxamide is a useful research compound. Its molecular formula is C12H24N2O3S and its molecular weight is 276.4. The purity is usually 95%.

3-Acetyl-5-chloro-2-pyridinecarboxylic acid

In Stock

• CAS RN:
• 1221792-79-5

• Formula:
• C8H6ClNO3

• InChI:
• InChI=1S/C8H6ClNO3/c1-4(11)6-2-5(9)3-10-7(6)8(12)13/h2-3H,1H3,(H,12,13)

• InChIKey:
• PRPIHVZKYLUSBL-UHFFFAOYSA-N

• 3-Acetyl-5-chloro-2-pyridinecarboxylic acid is a useful research compound. Its molecular formula is C8H6ClNO3 and its molecular weight is 199.59 g/mol. The purity is usually 95%.

1-(4-Pyridinyl)-1-ethanone oxime

• CAS RN:
• 107445-21-6; 107492-79-5; 1194-99-6

• Formula:
• C7H8N2O

• InChI:
• InChI=1S/C7H8N2O/c1-6(9-10)7-2-4-8-5-3-7/h2-5,10H,1H3

• InChIKey:
• OZJWWTXSMXGPMI-RMKNXTFCSA-N

• 1-(4-Pyridinyl)-1-ethanone oxime is a useful research compound. Its molecular formula is C7H8N2O and its molecular weight is 136.154. The purity is usually 95%.